Cas no 2171944-94-6 (2-({(5-bromofuran-2-yl)methylsulfanyl}methyl)-5-chlorofuran)

• Product Name: 2-({(5-bromofuran-2-yl)methylsulfanyl}methyl)-5-chlorofuran
• CAS No: 2171944-94-6
• MF: C₁₀H₈BrClO₂S
• MW: 307.591320037842
• CID: 5877378
• PubChem ID: 165532909
• Update Time: 2025-06-10

2-({(5-bromofuran-2-yl)methylsulfanyl}methyl)-5-chlorofuran Chemical and Physical Properties

Names and Identifiers

• 2-({(5-bromofuran-2-yl)methylsulfanyl}methyl)-5-chlorofuran
• 2171944-94-6
• 2-({[(5-bromofuran-2-yl)methyl]sulfanyl}methyl)-5-chlorofuran
• EN300-1289671

• Inchi： 1S/C10H8BrClO2S/c11-9-3-1-7(13-9)5-15-6-8-2-4-10(12)14-8/h1-4H,5-6H2
• InChI Key： VIOHDXPVUNDUQI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CSCC2=CC=C(O2)Cl)O1

Computed Properties

• Exact Mass: 305.91169g/mol
• Monoisotopic Mass: 305.91169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 51.6Ų

Additional information on 2-({(5-bromofuran-2-yl)methylsulfanyl}methyl)-5-chlorofuran

Recent Advances in the Study of 2-({(5-bromofuran-2-yl)methylsulfanyl}methyl)-5-chlorofuran (CAS: 2171944-94-6)

In recent years, the compound 2-({(5-bromofuran-2-yl)methylsulfanyl}methyl)-5-chlorofuran (CAS: 2171944-94-6) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug development.

The compound, characterized by its furan-based structure with bromo and chloro substituents, has been identified as a promising scaffold for the development of novel bioactive molecules. Recent studies have explored its role as a key intermediate in the synthesis of more complex pharmacophores, particularly in the context of antimicrobial and anticancer agents. The presence of both bromo and chloro groups enhances its reactivity, making it a versatile building block in organic synthesis.

One of the most notable advancements in the study of 2-({(5-bromofuran-2-yl)methylsulfanyl}methyl)-5-chlorofuran is its application in the development of inhibitors targeting specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of potent kinase inhibitors, which showed promising activity against certain cancer cell lines. The study highlighted the compound's ability to modulate enzyme activity through its unique binding interactions.

Further research has also investigated the compound's potential in antimicrobial therapy. A recent preprint article (2024) reported that derivatives of 2-({(5-bromofuran-2-yl)methylsulfanyl}methyl)-5-chlorofuran exhibited significant activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study suggested that the compound's mechanism of action involves disruption of bacterial cell wall synthesis, a finding that could pave the way for new antibiotic development.

In addition to its biological activities, the synthetic pathways for 2-({(5-bromofuran-2-yl)methylsulfanyl}methyl)-5-chlorofuran have been optimized to improve yield and scalability. A 2023 patent application detailed a novel catalytic method for its synthesis, which reduces the use of hazardous reagents and enhances the overall efficiency of the process. This advancement is particularly relevant for industrial-scale production, where cost-effectiveness and environmental considerations are paramount.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed in future studies. However, the growing body of research underscores the potential of 2-({(5-bromofuran-2-yl)methylsulfanyl}methyl)-5-chlorofuran as a valuable tool in drug discovery and development.

In conclusion, the compound 2-({(5-bromofuran-2-yl)methylsulfanyl}methyl)-5-chlorofuran (CAS: 2171944-94-6) represents a promising area of research in chemical biology and medicinal chemistry. Its diverse applications, from enzyme inhibition to antimicrobial activity, highlight its versatility as a bioactive scaffold. Continued exploration of its properties and derivatives is likely to yield further insights and potential therapeutic breakthroughs in the coming years.